Cas no 1261927-34-7 (2-Methoxy-5-(3-methylsulfonylphenyl)phenol)

• Product Name: 2-Methoxy-5-(3-methylsulfonylphenyl)phenol
• CAS No: 1261927-34-7
• MF: C₁₄H₁₄O₄S
• MW: 278.323563098907
• MDL: MFCD18315312
• CID: 2621667
• PubChem ID: 53221052
• Update Time: 2025-05-26

2-Methoxy-5-(3-methylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-METHOXY-5-(3-METHYLSULFONYLPHENYL)PHENOL
• 3'-(Methanesulfonyl)-4-methoxy[1,1'-biphenyl]-3-ol
• 1261927-34-7
• 2-Methoxy-5-(3-methylsulfonylphenyl)phenol, 95%
• MFCD18315312
• DTXSID20685737
• 2-Methoxy-5-(3-methylsulfonylphenyl)phenol

• MDL： MFCD18315312
• Inchi： 1S/C14H14O4S/c1-18-14-7-6-11(9-13(14)15)10-4-3-5-12(8-10)19(2,16)17/h3-9,15H,1-2H3
• InChI Key： AUBZJEMMKRYVFD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C1C=CC(=C(C=1)O)OC)(=O)=O

Computed Properties

• Exact Mass: 278.06128010Da
• Monoisotopic Mass: 278.06128010Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72Ų

Additional information on 2-Methoxy-5-(3-methylsulfonylphenyl)phenol

Introduction to 2-Methoxy-5-(3-methylsulfonylphenyl)phenol (CAS No. 1261927-34-7) in Modern Chemical and Pharmaceutical Research

2-Methoxy-5-(3-methylsulfonylphenyl)phenol, identified by its Chemical Abstracts Service (CAS) number 1261927-34-7, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical development. This compound, featuring a unique structural motif comprising a methoxy group and a 3-methylsulfonylphenyl moiety, exhibits promising properties that make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 2-Methoxy-5-(3-methylsulfonylphenyl)phenol consists of a biphenolic backbone with functional groups that enhance its reactivity and potential biological activity. The presence of the methoxy group at the 2-position and the 3-methylsulfonyl group at the 5-position introduces both electronic and steric influences, which can modulate its interactions with biological targets. Such structural features are often exploited in medicinal chemistry to optimize binding affinity, selectivity, and pharmacokinetic profiles.

In recent years, there has been growing interest in phenolic compounds due to their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 2-Methoxy-5-(3-methylsulfonylphenyl)phenol suggests potential applications in these areas. For instance, the sulfonyl group may enhance water solubility, while the methoxy group could contribute to metabolic stability. These characteristics make it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 2-Methoxy-5-(3-methylsulfonylphenyl)phenol is its versatility in chemical modifications. Researchers can leverage its reactive sites to introduce additional functional groups or to link it with other bioactive molecules, creating hybrid compounds with enhanced therapeutic potential. This flexibility is particularly valuable in fragment-based drug design, where small molecules like 2-Methoxy-5-(3-methylsulfonylphenyl)phenol serve as starting points for generating lead compounds.

Recent studies have begun to explore the pharmacological properties of 2-Methoxy-5-(3-methylsulfonylphenyl)phenol and its derivatives. Preliminary investigations suggest that this compound may exhibit inhibitory effects on certain enzymes and signaling pathways implicated in diseases such as cancer and neurodegeneration. The 3-methylsulfonyl group, in particular, has been shown to interact with specific residues in protein targets, potentially leading to potent binding interactions. These findings highlight the compound's potential as a pharmacophore in drug development.

The synthesis of 2-Methoxy-5-(3-methylsulfonylphenyl)phenol presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more accessible for research purposes. Modern techniques such as palladium-catalyzed cross-coupling reactions and selective functionalization strategies have enabled chemists to construct this molecule efficiently. These developments are crucial for facilitating further exploration of its biological activities and therapeutic applications.

In the context of drug discovery, 2-Methoxy-5-(3-methylsulfonylphenyl)phenol represents an example of how structural diversity can be harnessed to identify novel therapeutics. Its unique combination of functional groups provides a rich platform for medicinal chemists to explore various biological targets. As research continues, it is likely that more derivatives will be synthesized and tested, expanding the compound's potential applications in medicine.

The future prospects for 2-Methoxy-5-(3-methylsulfonylphenyl)phenol are promising, particularly as computational methods improve our ability to predict biological activity from molecular structure. Virtual screening and molecular docking techniques can accelerate the identification of promising derivatives, reducing the time and cost associated with traditional high-throughput screening methods. This synergy between experimental chemistry and computational biology will be instrumental in unlocking the full therapeutic potential of this compound.

In conclusion, 2-Methoxy-5-(3-methylsulfonylphenyl)phenol (CAS No. 1261927-34-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique functional groups and versatile chemical properties make it an attractive candidate for further investigation into drug discovery and therapeutic applications. As our understanding of its biology grows, so too will its role in developing novel treatments for various diseases.